1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide

CNS drug design BBB permeability prediction succinimide anticonvulsants
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H19N3O3
Molecular Weight 301.34 g/mol
Cat. No. B4969846
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Technical Parameters


Basic Identity
Product Name1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide
Molecular FormulaC16H19N3O3
Molecular Weight301.34 g/mol
Structural Identifiers
SMILESC1CN(CCC1C(=O)N)C2CC(=O)N(C2=O)C3=CC=CC=C3
InChIInChI=1S/C16H19N3O3/c17-15(21)11-6-8-18(9-7-11)13-10-14(20)19(16(13)22)12-4-2-1-3-5-12/h1-5,11,13H,6-10H2,(H2,17,21)
InChIKeyGZMLXNCOTWDBHK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 8 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide: Structural and Physicochemical Identity


1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide (CAS 331759-93-4; PubChem CID 2854675) is a synthetic small molecule with molecular formula C₁₆H₁₉N₃O₃ and a molecular weight of 301.34 g/mol [1]. The compound belongs to the succinimide-piperidine hybrid class, featuring an N-phenylsuccinimide (pyrrolidine-2,5-dione) pharmacophore covalently linked at the 3-position to a piperidine ring bearing a primary carboxamide at the 4-position [2]. It is supplied as a racemic mixture with one undefined stereocenter, a computed XLogP3 of 0.2, a topological polar surface area (TPSA) of 83.7 Ų, and is catalogued in multiple screening compound collections including ChemDiv (Compound ID Y021-0318) . The structural framework integrates two privileged medicinal chemistry motifs: the anticonvulsant succinimide core found in clinically approved drugs such as ethosuximide and phensuximide, and the piperidine-4-carboxamide scaffold that has yielded potent CCR5 antagonists and secretase inhibitors in independent drug discovery campaigns [2][3].

1
Hybrid succinimide-piperidine scaffold: two privileged motifs, no target-specific activity known.
2
Racemate with one undefined stereocenter; requires chiral resolution for enantiomer-specific studies.
3
No public bioactivity data (PubChem BioAssay: 0 entries); fit for de novo screening campaigns.
4
Computed logP ~0.2 and high TPSA suggest peripheral or low-CNS-exposure screening preference.

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide: Substitution Risk Analysis


Succinimide derivatives are not functionally interchangeable despite sharing a common cyclic imide core. Clinically, ethosuximide, phensuximide, and methsuximide each display distinct efficacy and safety profiles that trace back to subtle differences in N-substitution and ring appendages [1]. In the piperidine-4-carboxamide hybrid subclass, small modifications to the pyrrolidine N-substituent (e.g., phenyl vs. methyl vs. 3-fluorophenyl) produce measurable shifts in hydrogen bond acceptor count, polar surface area, and calculated lipophilicity that are decisive for solubility, permeability, and off-target binding potential [2]. Substituting the target compound with its closest structural analog—1-[1-(3-fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide (MW 319.33; XLogP3 0.3; TPSA 83.7 Ų)—introduces a fluorine atom that alters electronic distribution and metabolic vulnerability without any published head-to-head biological equivalence data [3]. The following quantitative evidence dimensions demonstrate why generic substitution cannot be assumed safe or functionally equivalent for research or procurement decisions.

Large TPSA gap vs. ethosuximide
83.7 vs. 46.2 Ų difference may drive CNS partitioning shifts; not interchangeable in BBB-relevant assays.
N-(3-fluorophenyl) analog: electronic & metabolic shifts
Fluorine substitution in closest catalog analog alters H-bond network and metabolic profile without biological equivalence data.
Succinimide core ≠ interchangeable pharmacophore
Ethosuximide, phensuximide, and methsuximide differ in efficacy/safety; subtle N-substitution changes can redirect target engagement.

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide: Comparative Evidence


TPSA Differentiation vs. Ethosuximide

The target compound possesses a computed topological polar surface area (TPSA) of 83.7 Ų, which is 81% higher than that of ethosuximide (46.2 Ų), the prototypical succinimide anticonvulsant [1][2]. TPSA values above 60-70 Ų are generally associated with reduced passive blood-brain barrier (BBB) penetration [3]. This suggests that the target compound, if it reaches systemic circulation, would exhibit a different CNS partitioning profile than ethosuximide—a clinically meaningful differentiation given that ethosuximide's therapeutic target (T-type calcium channels, IC₅₀ ≈ 0.6 mM for Cav3.2) resides within the CNS [4]. The higher TPSA of the target compound is primarily attributable to its pendant piperidine-4-carboxamide group, which is absent in ethosuximide.

TPSA Differentiation
Reported
83.7 vs. 46.2 Ų (+81% vs. ethosuximide)
Supports predicted lower passive BBB permeation.
Computed TPSA (PubChem Cactvs); no experimental PSA.
CNS drug design BBB permeability prediction succinimide anticonvulsants physicochemical profiling

Lipophilicity Contrast vs. Phensuximide

The target compound has an XLogP3 of 0.2, which is approximately 0.5–0.9 log units lower than phensuximide (XLogP ≈ 0.66–1.0 depending on measurement method) [1][2]. In the context of succinimide anticonvulsant SAR, Banjac and Ušćumlić (2011) established that lipophilicity is a primary determinant of anticonvulsant potency within this class, with optimal logP values for CNS-active succinimides generally falling in the range of 0.5–2.0 [3]. The significantly lower XLogP3 of the target compound indicates a pronounced shift toward aqueous solubility and reduced membrane partitioning compared to the clinically used N-methyl-3-phenylsuccinimide scaffold. Experimental logP from ChemDiv (-0.5536) and logD (-0.5555) corroborate the compound's hydrophilic character .

Lipophilicity Contrast
Reported
XLogP3 0.2 vs. phensuximide ~0.66–1.0
Lower logP shifts solubility/permeability balance vs. older succinimides.
In silico XLogP3; experimental logP -0.55 (ChemDiv).
lipophilicity ADME prediction succinimide pharmacokinetics drug-likeness

Hydrogen Bond Acceptor Capacity vs. Simpler Succinimides

The target compound registers 4 hydrogen bond acceptors (HBA) by PubChem Cactvs computation (7 by ChemDiv's alternate model), compared to only 2 HBA for ethosuximide and 2 HBA for phensuximide [1][2]. The additional HBA capacity resides in the piperidine-4-carboxamide substituent (amide carbonyl and amine nitrogen). In the SAR analysis of succinimide anticonvulsants by Banjac and Ušćumlić (2011), hydrogen bonding capability was identified as the second critical parameter after lipophilicity in governing anticonvulsant pharmacophore recognition [3]. The expanded HBA inventory suggests that the target compound can engage additional hydrogen bond interactions with biological targets—potentially including the carboxamide-binding subpockets exploited by piperidine-4-carboxamide CCR5 inhibitors such as TAK-220 (CCR5 binding IC₅₀ = 3.5 nM) [4].

HBA Capacity
Class-level
4 HBA (PubChem) vs. 2 (ethosuximide/phensuximide)
Expanded H-bond inventory may engage additional target subpockets.
Computed only; no experimental H-bond data.
hydrogen bonding target engagement succinimide SAR molecular recognition

Bioassay Data Gap in Public Databases

As of the search date, PubChem BioAssay records for CID 2854675 contain zero entries, and no IC₅₀, EC₅₀, Kd, or ED₅₀ values for this compound were identified in ChEMBL, BindingDB, or the peer-reviewed literature [1]. This contrasts with the clinically established succinimide comparators: ethosuximide has well-characterized T-type calcium channel blockade (IC₅₀ = 0.6 mM for Cav3.2 persistent current) [2], and the closest structural relative bearing a published bioactivity endpoint—(S)-1-(2,5-dioxo-1-phenylpyrrolidin-3-yl)cyclohexanecarbaldehyde—exhibited AChE IC₅₀ = 343.45 µM and BChE IC₅₀ = 276.86 µM in a comparative enzymatic study [3]. The absence of direct potency data for the target compound means that any biological activity claims must be treated as inferential until experimentally verified.

Bioactivity Data Gap
Data to verify
0 PubChem BioAssay entries; no IC₅₀/Kd in ChEMBL or BindingDB
Compound requires de novo biological characterization.
Systematic search as of April 2026; treat as uncharacterized screening member.
bioactivity data gap screening library compound procurement due diligence data transparency

Racemic Stereocenter vs. Achiral Succinimides

The target compound possesses one undefined stereocenter (at the pyrrolidine 3-position where the piperidine ring attaches), and is supplied as a racemic mixture . This is a critical structural differentiator from ethosuximide and phensuximide, which are achiral or have resolved stereochemistry, respectively [1]. The significance of stereochemistry in the succinimide-piperidine class is underscored by research on hybrid pyrrolidine-2,5-dione anticonvulsants, where individual enantiomers (R-1, R-2, R-3) displayed markedly different ED₅₀ values in the maximal electroshock (MES) and 6 Hz seizure models, with some enantiomers achieving protective indices superior to valproic acid [2]. In the closely related (S)-1-(2,5-dioxo-1-phenylpyrrolidin-3-yl)cyclohexanecarbaldehyde series, enantiopure synthesis was required for consistent AChE and BChE inhibitory activity [3]. The racemic nature of the target compound thus presents both a limitation (potential for differential activity between enantiomers) and an opportunity (chiral resolution may yield a more potent or selective enantiomer).

Racemic Stereocenter
Class-level
One undefined stereocenter; supplied as racemic mixture
Enantiomer-resolved activity may differ; supports chiral separation studies.
ChemDiv descriptor: RACEMIC MIXTURE; achiral comparators lack this variable.
chirality stereochemistry enantiomer resolution structure-activity relationships

Molecular Weight Differential vs. First-Generation Succinimides

The target compound has a molecular weight of 301.34 g/mol, which is 2.13-fold higher than ethosuximide (141.17 g/mol) and 1.59-fold higher than phensuximide (189.21 g/mol) [1][2]. This MW exceeds the typical fragment screening range (<250 Da) and positions the compound firmly within the lead-like space (250–350 Da) [3]. The increased molecular weight reflects the addition of the entire piperidine-4-carboxamide moiety to the succinimide core—a structural expansion that simultaneously increases the number of rotatable bonds (3 for the target vs. 1 for ethosuximide) and the heavy atom count (22 vs. 10) [1][2]. For comparison, the N-methyl analog 1-(1-methyl-2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxamide has MW 239.27 g/mol, representing a 62-Da reduction attributable solely to replacement of the N-phenyl group with N-methyl .

MW Differential
Reported
301.34 g/mol vs. 141.17 (ethosuximide)
2.1× larger MW may influence permeability and fragment-based screening fit.
Exceeds typical fragment (
molecular weight drug-likeness PK prediction fragment-based screening

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide: Application Scenarios


CNS vs. Peripheral Screening Triage Based on TPSA

The compound's TPSA of 83.7 Ų—well above the 60–70 Ų threshold for passive BBB permeation—makes it a rational candidate for peripheral target screening programs where CNS exclusion is desired, or conversely as a negative control in CNS-penetrant succinimide analog series [1]. In head-to-head screening panels against ethosuximide (TPSA 46.2 Ų), the two compounds can serve as a matched TPSA-contrast pair for probing the role of polarity-driven CNS partitioning in phenotypic assay outcomes [2].

Hybrid Scaffold Expansion in Anticonvulsant Discovery

The compound structurally embodies the hybrid pharmacophore strategy validated by Kamiński et al. (2016, 2020), where pyrrolidine-2,5-dione cores were fused with diverse amine-containing fragments to yield broad-spectrum anticonvulsants with ED₅₀ values as low as 45.6 mg/kg (MES) and 39.5 mg/kg (6 Hz) [3]. The target compound's piperidine-4-carboxamide appendage introduces an additional hydrogen-bonding motif not present in published hybrid anticonvulsants, offering a novel SAR exploration vector that may improve protective index over reference drugs such as valproic acid [4].

Chiral Resolution for Enantioselective Profiling

Given the documented enantiomer-dependent anticonvulsant activity in related pyrrolidine-2,5-dione hybrids—where individual enantiomers (R-1, R-2, R-3) displayed differential ED₅₀ and TD₅₀ values [4]—the racemic nature of the target compound presents a clear opportunity for chiral chromatographic resolution followed by comparative biological evaluation. Procurement of the racemate as starting material for enantiomeric separation is a cost-effective strategy before committing to asymmetric synthesis.

Computational Docking and Pharmacophore Modeling

With precisely defined computed properties (XLogP3 0.2, TPSA 83.7 Ų, HBA 4/HBD 1, MW 301.34, rotatable bonds 3) [1], the compound is well-suited as a calibration ligand for validating in silico models that predict target engagement, ADME parameters, or polypharmacology profiles of succinimide-containing compound libraries. Its intermediate logP and relatively high TPSA fill a parameter space underrepresented by classic succinimide drugs, making it valuable for testing the extrapolation limits of QSAR models built on smaller, more lipophilic training set compounds.

Application
Selection Property
Validation Focus
Peripheral-target screening triage
High TPSA phenotype (>60–70 Ų range)
BBB permeability exclusion in cell-based models
Succinimide hybrid SAR exploration
Piperidine-4-carboxamide H-bond motif
Seizure-model endpoint comparison with reference hybrids
Chiral resolution & enantiomer profiling
Racemic mixture with single undefined stereocenter
Enantioselective activity in pyrrolidine-2,5-dione assays
Computational model calibration
Intermediate logP and high TPSA combination
QSAR extrapolation limits for succinimide libraries
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